Cas no 1539729-31-1 (1-(4-Bromophenyl)-3,3-dimethylcyclobutane-1-carboxylic acid)

• Product Name: 1-(4-Bromophenyl)-3,3-dimethylcyclobutane-1-carboxylic acid
• CAS No: 1539729-31-1
• MF: C₁₃H₁₅BrO₂
• MW: 283.161003351212
• CID: 5058018
• PubChem ID: 65000562
• Update Time: 2025-07-17

1-(4-Bromophenyl)-3,3-dimethylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromophenyl)-3,3-dimethylcyclobutane-1-carboxylic acid
• 1-(4-Bromophenyl)-3,3-dimethylcyclobutane-1-carboxylic acid

• Inchi： 1S/C13H15BrO2/c1-12(2)7-13(8-12,11(15)16)9-3-5-10(14)6-4-9/h3-6H,7-8H2,1-2H3,(H,15,16)
• InChI Key： AFJUSPIAMPIRAU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1(C(=O)O)CC(C)(C)C1

Computed Properties

• Exact Mass: 282.02554 g/mol
• Monoisotopic Mass: 282.02554 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3
• Molecular Weight: 283.16

Additional information on 1-(4-Bromophenyl)-3,3-dimethylcyclobutane-1-carboxylic acid

Introduction to 1-(4-Bromophenyl)-3,3-dimethylcyclobutane-1-carboxylic acid (CAS No. 1539729-31-1)

1-(4-Bromophenyl)-3,3-dimethylcyclobutane-1-carboxylic acid (CAS No. 1539729-31-1) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a brominated phenyl group and a cyclobutane ring with two methyl substituents. The carboxylic acid functionality further adds to its chemical versatility and potential biological activity.

The molecular formula of 1-(4-Bromophenyl)-3,3-dimethylcyclobutane-1-carboxylic acid is C₁₄H₁₆BrO₂, and its molecular weight is approximately 286.27 g/mol. The compound's structure suggests it may exhibit interesting properties in various biological systems, making it a valuable candidate for further investigation in drug discovery and development.

Recent studies have explored the potential applications of 1-(4-Bromophenyl)-3,3-dimethylcyclobutane-1-carboxylic acid in the context of medicinal chemistry. One notable area of research is its use as an intermediate in the synthesis of more complex molecules with therapeutic potential. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of this compound as a key intermediate in the synthesis of novel anti-inflammatory agents. The brominated phenyl group and the cyclobutane ring provide structural features that can be exploited to enhance the pharmacological properties of the final products.

In addition to its role as a synthetic intermediate, 1-(4-Bromophenyl)-3,3-dimethylcyclobutane-1-carboxylic acid has been investigated for its potential biological activities. Preliminary in vitro studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. Specifically, it has been found to inhibit cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs. This finding suggests that further optimization and modification of the compound could lead to the development of more potent and selective COX inhibitors.

The physical and chemical properties of 1-(4-Bromophenyl)-3,3-dimethylcyclobutane-1-carboxylic acid have also been extensively studied. The compound is typically obtained as a white crystalline solid with a melting point ranging from 85°C to 87°C. Its solubility in common organic solvents such as methanol, ethanol, and dichloromethane makes it suitable for various synthetic transformations and analytical techniques.

Spectroscopic methods such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry) have been employed to confirm the structure and purity of 1-(4-Bromophenyl)-3,3-dimethylcyclobutane-1-carboxylic acid. These techniques provide valuable insights into the molecular conformation and functional groups present in the compound, which are crucial for understanding its behavior in different environments.

In terms of safety and handling, while 1-(4-Bromophenyl)-3,3-dimethylcyclobutane-1-carboxylic acid is not classified as a hazardous material, standard laboratory practices should be followed when working with this compound. Proper personal protective equipment (PPE) such as gloves and safety goggles should be worn to minimize exposure risks. Additionally, storage conditions should be controlled to maintain the stability and integrity of the compound.

The future prospects for 1-(4-Bromophenyl)-3,3-dimethylcyclobutane-1-carboxylic acid are promising. Ongoing research is focused on optimizing its structure to enhance its biological activity and reduce potential side effects. Computational methods such as molecular docking and dynamics simulations are being used to predict the binding interactions between this compound and target proteins, providing valuable data for rational drug design.

In conclusion, 1-(4-Bromophenyl)-3,3-dimethylcyclobutane-1-carboxylic acid (CAS No. 1539729-31-1) is a versatile organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration in drug discovery efforts aimed at developing novel therapeutic agents for various diseases.